Cas no 51689-55-5 (3,11,19-trithiatetracyclo[19.3.1.1~5,9~.1~13,17~]heptacosa-1(25),5(27),6,8,13(26),14,16,21,23-nonaene)

• Product Name: 3,11,19-trithiatetracyclo[19.3.1.1~5,9~.1~13,17~]heptacosa-1(25),5(27),6,8,13(26),14,16,21,23-nonaene
• CAS No: 51689-55-5
• MF: C₂₄H₂₄S₃
• MW: 408.642362594604
• CID: 935708
• PubChem ID: 326903
• Update Time: 2025-04-19

3,11,19-trithiatetracyclo[19.3.1.1~5,9~.1~13,17~]heptacosa-1(25),5(27),6,8,13(26),14,16,21,23-nonaene Chemical and Physical Properties

Names and Identifiers

• 3,11,19-trithiatetracyclo[19.3.1.1~5,9~.1~13,17~]heptacosa-1(25),5(27),6,8,13(26),14,16,21,23-nonaene
• NSC299532
• NSC-299532
• DTXSID20316099
• 51689-55-5

• Inchi： 1S/C24H24S3/c1-4-19-10-20(5-1)14-26-16-22-7-3-9-24(12-22)18-27-17-23-8-2-6-21(11-23)15-25-13-19/h1-12H,13-18H2
• InChI Key： WRYNPVNYWJFLEH-UHFFFAOYSA-N
• SMILES： S1CC2C=CC=C(C=2)CSCC2C=CC=C(C=2)CSCC2C=CC=C(C=2)C1

Computed Properties

• Exact Mass: 408.10422
• Monoisotopic Mass: 408.10401429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• PSA: 0